Cas no 2937-61-3 (1,3,5-Benzenetrimethanol,2-hydroxy-)

• Product Name: 1,3,5-Benzenetrimethanol,2-hydroxy-
• CAS No: 2937-61-3
• MF: C₉H₁₂O₄
• MW: 184.189183235168
• CID: 271971
• PubChem ID: 76246
• Update Time: 2025-04-19

1,3,5-Benzenetrimethanol,2-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Benzenetrimethanol,2-hydroxy-
• 2,4,6-TRIMETHYLOLPHENOL
• 2,4,6-tris(hydroxymethyl)phenol
• 2-Hydroxybenzene-1,3,5-trimethanol
• AI3-26036
• SCHEMBL216792
• Q27259789
• .alpha.,.alpha.',.alpha.''-Mesitylenetriol, 2-hydroxy-
• (2-hydroxybenzene-1,3,5-triyl)trimethanol
• EINECS 220-921-3
• PHENOL, 2,4,6-TRIS(HYDROXYMETHYL)-
• 2,4,6-Trimethylol phenol
• DTXSID00183605
• 4JW5B05026
• 2, 4, 6-tris(hydroxymethyl)phenol
• UNII-4JW5B05026
• NS00021999
• 2-hydroxy-1,3,5-benzenetrimethanol
• .ALPHA.1,.ALPHA.3,.ALPHA.5-MESITYLENETRIOL, 2-HYDROXY-
• AKOS006275856
• 1,3,5-Benzenetrimethanol, 2-hydroxy-
• 2,4,6-trihydroxymethylphenol
• 2937-61-3
• InChI=1/C9H12O4/c10-3-6-1-7(4-11)9(13)8(2-6)5-12/h1-2,10-13H,3-5H
• TRIS(HYDROXYMETHYL)PHENOL

• Inchi： 1S/C9H12O4/c10-3-6-1-7(4-11)9(13)8(2-6)5-12/h1-2,10-13H,3-5H2
• InChI Key： LSYXXLMBRSSBGS-UHFFFAOYSA-N
• SMILES： OC1C(CO)=CC(CO)=CC=1CO

Computed Properties

• Exact Mass: 184.07356
• Monoisotopic Mass: 184.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.9A^2
• XLogP3: -0.5

Experimental Properties

• Density: 1.424
• Boiling Point: 416.7°Cat760mmHg
• Flash Point: 213°C
• Refractive Index: 1.655
• PSA: 80.92